Cas no 2097914-97-9 (4-(1H-pyrrol-1-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide)

4-(1H-pyrrol-1-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide is a heterocyclic compound featuring a benzamide core substituted with a pyrrole moiety and a triazole-thiophene hybrid side chain. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. The presence of nitrogen- and sulfur-containing heterocycles enhances its potential for forming diverse interactions, such as hydrogen bonding and π-stacking, which are critical in drug design and supramolecular applications. Its modular synthesis allows for further functionalization, enabling tailored modifications for specific research or industrial purposes. The compound's stability and solubility profile further support its utility in experimental and developmental contexts.

4-(1H-pyrrol-1-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide structure

2097914-97-9 structure

Product Name:4-(1H-pyrrol-1-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide

CAS No:2097914-97-9

MF:C₁₈H₁₅N₅OS

MW:349.409601449966

CID:5337162

Update Time:2025-05-28

4-(1H-pyrrol-1-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

- 4-(1H-pyrrol-1-yl)-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide
- 4-pyrrol-1-yl-N-[(1-thiophen-3-yltriazol-4-yl)methyl]benzamide
- 4-(1H-pyrrol-1-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide
- Inchi： 1S/C18H15N5OS/c24-18(14-3-5-16(6-4-14)22-8-1-2-9-22)19-11-15-12-23(21-20-15)17-7-10-25-13-17/h1-10,12-13H,11H2,(H,19,24)
- InChI Key： CCNQOIZGRSBAOG-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)N1C=C(CNC(C2C=CC(=CC=2)N2C=CC=C2)=O)N=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 451
XLogP3: 2.2
Topological Polar Surface Area: 93

4-(1H-pyrrol-1-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6562-0187-2μmol	4-(1H-pyrrol-1-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide	2097914-97-9	2μmol	$57.0	2023-09-08
Life Chemicals	F6562-0187-5μmol	4-(1H-pyrrol-1-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide	2097914-97-9	5μmol	$63.0	2023-09-08
Life Chemicals	F6562-0187-10μmol	4-(1H-pyrrol-1-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide	2097914-97-9	10μmol	$69.0	2023-09-08
Life Chemicals	F6562-0187-20μmol	4-(1H-pyrrol-1-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide	2097914-97-9	20μmol	$79.0	2023-09-08
Life Chemicals	F6562-0187-1mg	4-(1H-pyrrol-1-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide	2097914-97-9	1mg	$54.0	2023-09-08
Life Chemicals	F6562-0187-2mg	4-(1H-pyrrol-1-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide	2097914-97-9	2mg	$59.0	2023-09-08
Life Chemicals	F6562-0187-3mg	4-(1H-pyrrol-1-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide	2097914-97-9	3mg	$63.0	2023-09-08
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Life Chemicals	F6562-0187-5mg	4-(1H-pyrrol-1-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide	2097914-97-9	5mg	$69.0	2023-09-08
Life Chemicals	F6562-0187-10mg	4-(1H-pyrrol-1-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide	2097914-97-9	10mg	$79.0	2023-09-08